Cas no 70974-15-1 (Alanine,2-methyl-N-[[[4-(trifluoromethyl)phenyl]amino]carbonyl]-, methyl ester)

Alanine,2-methyl-N-[[[4-(trifluoromethyl)phenyl]amino]carbonyl]-, methyl ester structure
70974-15-1 structure
Product Name:Alanine,2-methyl-N-[[[4-(trifluoromethyl)phenyl]amino]carbonyl]-, methyl ester
CAS No:70974-15-1
MF:C13H15F3N2O3
MW:304.265013933182
CID:572892
PubChem ID:3054226
Update Time:2025-04-19

Alanine,2-methyl-N-[[[4-(trifluoromethyl)phenyl]amino]carbonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Alanine,2-methyl-N-[[[4-(trifluoromethyl)phenyl]amino]carbonyl]-, methyl ester
    • methyl 2-methyl-2-[[4-(trifluoromethyl)phenyl]carbamoylamino]propanoat e
    • Alanine, N-((alpha,alpha,alpha-trifluoro-p-tolyl)carbamoyl)-2-methyl-, methyl ester
    • N'-(1-Methoxy-2-methyl-1-oxopropan-2-yl)-N-[4-(trifluoromethyl)phenyl]carbamimidic acid
    • DTXSID50991277
    • BRN 2881627
    • Alanine, 2-methyl-N-(((4-(trifluoromethyl)phenyl)amino)carbonyl)-, methyl ester
    • N-((alpha,alpha,alpha-Trifluoro-p-tolyl)carbamoyl)-2-methylalanine methyl ester
    • VFBQPWTWCBKABO-UHFFFAOYSA-N
    • 70974-15-1
    • SCHEMBL11469442
    • Inchi: 1S/C13H15F3N2O3/c1-12(2,10(19)21-3)18-11(20)17-9-6-4-8(5-7-9)13(14,15)16/h4-7H,1-3H3,(H2,17,18,20)
    • InChI Key: VFBQPWTWCBKABO-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)NC(NC(C(=O)OC)(C)C)=O)(F)F

Computed Properties

  • Exact Mass: 304.10355
  • Monoisotopic Mass: 304.103477
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.3
  • Topological Polar Surface Area: 67.4

Experimental Properties

  • Density: 1.298
  • Boiling Point: 340.8°C at 760 mmHg
  • Flash Point: 159.9°C
  • Refractive Index: 1.503
  • PSA: 67.43

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